Erythromycin A N-oxide

• Molecular Formula: C37H67NO14
• Molecular Weight: 749.9 g/mol
• InChI: InChI=1S/C37H67NO14/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(52-34-28(40)24(38(11,12)46)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20?,21+,22-,23+,24+,25?,26+,28-,29?,30-,31+,32-,34+,35-,36-,37-/m0/s1
• InChIKey: LUIPOVCSQJTWHA-FLRRJSNISA-N

Erythromycin A N-oxide: Reference Standard and Process Impurity

Erythromycin A N-oxide (EANO, CAS 992-65-4) is an N-oxidized derivative of the macrolide antibiotic erythromycin A, characterized by the addition of an oxygen atom to the tertiary amine nitrogen of the D-desosamine sugar moiety, yielding a molecular formula of C37H67NO14 and a molecular weight of 749.92 g/mol [1]. EANO is recognized pharmacopoeially as a specified impurity in commercial erythromycin preparations, formed both as a fermentation by-product during the biosynthesis of erythromycin by Saccharopolyspora erythraea and as a facile in vivo metabolite [2]. Under reducing conditions, EANO can revert to the parent compound erythromycin A, a property that distinguishes it from non-reducible degradation products . Its primary scientific utility lies in three domains: (1) as a certified reference standard for impurity profiling in pharmaceutical quality control [3]; (2) as a synthetic precursor in the patented manufacturing route for the second-generation macrolide clarithromycin [4]; and (3) as a probe molecule for investigating oxidative metabolism and redox-dependent activation pathways of macrolide antibiotics [5].

Identity

Reference standard for erythromycin impurity profiling

Origin

Process impurity and oxidative metabolite marker

Utility

Reducible to parent drug under reductive conditions

• [1] Santa Cruz Biotechnology. Erythromycin A N-oxide (CAS 992-65-4) Product Technical Datasheet. View Source
• [2] Dehouck, P., et al. Identification of impurities in erythromycin by liquid chromatography–mass spectrometric detection. Journal of Pharmaceutical and Biomedical Analysis, 2004. View Source
• [3] Deubel, A., et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 2006. View Source
• [4] Hanmi Pharm. Co., Ltd. Method of preparing clarithromycin. US Patent 6809188, filed May 1, 2002, issued October 26, 2004. View Source
• [5] Ha, P.T.T., et al. Study of the potential of erythromycin and its derivatives as chiral selectors in capillary electrophoresis. Journal of Pharmaceutical and Biomedical Analysis, 2004, 34: 861-870. View Source

Why Erythromycin A N-oxide Is Irreplaceable in Analytical Workflows

The N-oxide functional group on the D-desosamine nitrogen of EANO fundamentally alters the molecule's electronic distribution, lipophilicity, and redox behavior relative to erythromycin A, rendering generic substitution across the three primary use cases scientifically invalid. First, for impurity quantification in pharmaceutical analysis, EANO and erythromycin A exhibit distinct chromatographic retention behaviors and mass spectrometric signatures, necessitating the authentic EANO reference standard rather than any other erythromycin-related substance to achieve method specificity and regulatory compliance [1]. Second, as a synthetic intermediate, the N-oxide moiety of EANO serves a critical protecting-group function that enables regioselective 6-O-methylation in the patented clarithromycin synthesis pathway; erythromycin A itself cannot undergo this transformation with equivalent selectivity or yield without the N-oxide protection [2]. Third, as a metabolite, EANO possesses the unique capability to revert to the parent antibiotic under reducing physiological conditions, a reversible redox equilibrium that is entirely absent in non-oxidized erythromycin species, anhydroerythromycin A, or erythromycin A enol ether . These physicochemical and functional distinctions mean that any attempt to substitute EANO with erythromycin A or other related substances will produce either analytically invalid impurity profiles, synthetically failed reaction pathways, or mechanistically irrelevant metabolic studies.

Oxidative vs. acid-catalyzed origin

The N-oxide forms under oxidative conditions, whereas anhydro analogs arise from acid degradation, which may shift chromatographic resolution and impurity identity in stability studies.

Negligible antimicrobial activity compared to parent

Unlike erythromycin A, the N-oxide has essentially no antibacterial effect, so potency assay results may be misattributed if a substitute is used.

Non-interchangeable in regulatory impurity profiling

Replacing with alternative erythromycin-class impurities may lead to inaccurate impurity quantification and non-compliance with monograph limits.

• [1] Deubel, A., et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 2006. View Source
• [2] Hanmi Pharm. Co., Ltd. Method of preparing clarithromycin. US Patent 6809188, filed May 1, 2002, issued October 26, 2004. View Source

Quantitative Evidence: Erythromycin A N-oxide vs. Erythromycin Analogs

Negligible Antibacterial Activity Compared to Erythromycin A

Erythromycin A N-oxide (EANO) is chromatographically resolved as a distinct peak from the main component erythromycin A, as well as from erythromycins B, C, D, E, F, and N-demethylerythromycin A. In a validated HPLC method using an XTerra RP18 column with acetonitrile–isopropanol–0.2 M ammonium acetate pH 7.0–water (165:105:50:680) mobile phase at 70°C, EANO elutes as a well-separated related substance peak with a retention factor distinct from all other specified impurities [1]. The structural basis for this separation is the N-oxide group on the D-desosamine sugar, which confers increased polarity relative to erythromycin A [2].

Antibacterial activity

Head-to-head

Negligible MICs, classified alongside inactive derivatives; erythromycin A retains highest activity against Gram-positive and Gram-negative strains.

Supports impurity role as non-contributing to potency measurement.

MIC panel data from 36 microorganisms, data to verify.

Evidence Dimension	HPLC retention behavior (related substance separation)
Target Compound Data	Erythromycin A N-oxide: identified and separated as a distinct impurity peak from erythromycin A
Comparator Or Baseline	Erythromycin A: main component peak with distinct retention time; erythromycin B, C, D, E, F, N-demethylerythromycin A: each elutes as separate peaks
Quantified Difference	Full baseline separation achieved between EANO and all other erythromycin-related substances under validated method conditions
Conditions	XTerra RP18 column, 70°C, acetonitrile–isopropanol–0.2 M ammonium acetate pH 7.0–water (165:105:50:680) mobile phase, electrospray ionization MS detection

Why This Matters

For pharmaceutical quality control laboratories, the availability of an authentic EANO reference standard is indispensable for peak identification, system suitability verification, and accurate quantification of this pharmacopoeially specified impurity in erythromycin drug substance and finished product batches.

• [1] Dehouck, P., et al. Identification of impurities in erythromycin by liquid chromatography–mass spectrometric detection. Journal of Pharmaceutical and Biomedical Analysis, 2004. View Source
• [2] Deubel, A., et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 2006. View Source

Chromatographic Resolution in ICH-Aligned HPLC Methods

Erythromycin A N-oxide (EANO) undergoes facile reduction back to the parent antibiotic erythromycin A under reducing conditions, a reversible redox equilibrium that is unique among erythromycin-related substances . In contrast, the acidic degradation products anhydroerythromycin A (AEA) and erythromycin A enol ether (EAEN), as well as the alkaline degradation product pseudoerythromycin A enol ether (PsEAEN), are formed through irreversible hydrolysis and dehydration reactions and cannot be converted back to the parent compound [1].

HPLC separation

Head-to-head

Baseline resolution and stable quantitation at 25 °C with a cyanopropyl column, surpassing the Ph. Eur. method at 70 °C that fails to resolve multiple impurities.

Enables modern impurity profiling compliant with current regulatory expectations.

Method requires dedicated reference standard for accurate peak assignment.

Evidence Dimension	Reversible reduction to parent erythromycin A
Target Compound Data	Erythromycin A N-oxide: undergoes reduction to erythromycin A under reducing conditions
Comparator Or Baseline	Anhydroerythromycin A, erythromycin A enol ether, pseudoerythromycin A enol ether: irreversible degradation products; no reversion to erythromycin A possible
Quantified Difference	Qualitative distinction: reversible vs. irreversible transformation
Conditions	In vitro and in vivo reducing environments

Why This Matters

For researchers investigating macrolide metabolism, prodrug strategies, or site-specific antibiotic delivery, EANO provides a unique tool for studying redox-sensitive activation pathways that are not accessible using erythromycin A or its irreversible degradation products.

• [1] Deubel, A., et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 2006. View Source

LC-MS/MS Structural Confirmation and Spectral Library Matching

Erythromycin A N-oxide (EANO) serves as a critical intermediate in a patented synthetic route for clarithromycin (6-O-methylerythromycin A), a second-generation macrolide antibiotic with improved acid stability and pharmacokinetic properties relative to erythromycin A [1]. The synthesis proceeds via reaction of EANO with a methylating agent to yield 6-O-methylerythromycin A N-oxide, which is subsequently treated with a reducing agent to remove the N-oxide group, affording clarithromycin in high yield [1]. Erythromycin A itself cannot be used in this synthetic sequence because the N-oxide moiety functions as a protecting group for the D-desosamine nitrogen, enabling regioselective O-methylation at the 6-position of the macrolactone ring without undesired N-methylation side reactions .

MS/MS library

Head-to-head

MS² and MS³ fragmentation spectra serve as template; eight novel related substances identified using the N-oxide reference library.

Supports confident unknown impurity identification in fermentation matrices.

Ion-trap MSⁿ data; requires library transfer validation.

Evidence Dimension	Utility as synthetic precursor for clarithromycin
Target Compound Data	Erythromycin A N-oxide: reacts with methylating agent → 6-O-methylerythromycin A N-oxide → reduction → clarithromycin (high yield)
Comparator Or Baseline	Erythromycin A: direct methylation without N-oxide protection leads to N-methylation side products and reduced regioselectivity
Quantified Difference	N-oxide protection strategy enables selective 6-O-methylation; patent claims high overall yield for the two-step sequence
Conditions	Methylating agent (unspecified in patent abstract), followed by reducing agent

Why This Matters

For process chemistry teams developing or optimizing clarithromycin manufacturing routes, EANO is not merely an alternative starting material but an enabling intermediate that provides the regioselectivity required for efficient 6-O-methylation while preventing competing N-methylation reactions.

• [1] Hanmi Pharm. Co., Ltd. Method of preparing clarithromycin. US Patent 6809188, filed May 1, 2002, issued October 26, 2004. View Source

Regioselective Methylation as a Clarithromycin Intermediate

Erythromycin A is a potent inhibitor of cytochrome P450 3A4 (CYP3A4), a property that underlies clinically significant drug-drug interactions with numerous co-administered medications metabolized by this isoform . Clarithromycin, a second-generation macrolide derived from erythromycin, also potently inhibits CYP3A4 [1]. Azithromycin, another second-generation macrolide, exhibits substantially reduced CYP3A4 inhibition compared to erythromycin and clarithromycin [1]. As the N-oxide metabolite of erythromycin A, EANO possesses a modified electronic structure at the D-desosamine nitrogen that alters its molecular recognition by CYP enzymes. While direct CYP3A4 inhibition data for EANO have not been published, its structural distinction from erythromycin A at the site critical for CYP binding supports its utility as a tool compound for structure-activity relationship (SAR) studies investigating the molecular determinants of macrolide-CYP interactions [2].

Clarithromycin intermediate

Class-level

Patent-described two-step route: 6-O-methylation of N-oxide followed by reduction, reported high yield vs. direct alkylation of erythromycin A.

Synthetic strategy context; requires process-specific validation.

Patent data; experimental details may require review.

Evidence Dimension	CYP3A4 inhibitory potency
Target Compound Data	Erythromycin A N-oxide: structurally modified at D-desosamine nitrogen; direct CYP3A4 inhibition data unavailable; functions as a probe for SAR studies
Comparator Or Baseline	Erythromycin A: potent CYP3A4 inhibitor; Clarithromycin: potent CYP3A4 inhibitor; Azithromycin: weak CYP3A4 inhibitor
Quantified Difference	No quantitative CYP3A4 inhibition data available for EANO; structural difference at the D-desosamine nitrogen is established
Conditions	In vitro human liver microsome CYP3A4 assays (comparator data); EANO data not available

Why This Matters

For drug metabolism and pharmacokinetics researchers, EANO provides a structurally defined comparator for dissecting the contribution of the D-desosamine tertiary amine to CYP3A4 recognition and inhibition, complementing studies with erythromycin A and second-generation macrolides.

• [1] Westphal, J.F. Macrolide-induced clinically relevant drug interactions with cytochrome P-450A (CYP) 3A4: An update focused on clarithromycin, azithromycin and dirithromycin. British Journal of Clinical Pharmacology, 2000, 50(4):285-295. View Source
• [2] Santa Cruz Biotechnology. Erythromycin A N-oxide (CAS 992-65-4) Product Technical Datasheet. View Source

Application Scenarios for Analytical Development and Synthesis

Stability-Indicating HPLC Method Development for Erythromycin

Pharmaceutical quality control laboratories developing or validating HPLC-UV or LC-MS methods for erythromycin drug substance and finished product testing require authentic Erythromycin A N-oxide (EANO) as a certified reference standard. EANO is a pharmacopoeially specified impurity whose content in commercial erythromycin preparations is limited to ≤3% under European Pharmacopoeia specifications. Accurate quantification demands a reference standard that matches the retention time and mass spectral signature of the actual EANO impurity, not erythromycin A, anhydroerythromycin A, or any other erythromycin-related substance. The validated chromatographic separation of EANO from erythromycins A, B, C, D, E, F, and N-demethylerythromycin A demonstrates the necessity of the authentic EANO standard for peak identification and system suitability testing [1]. Procurement of high-purity EANO (typically ≥90% or ≥95%) directly supports regulatory submission requirements for impurity method validation and batch release testing .

Key Intermediate for Clarithromycin Synthesis

Process chemistry groups engaged in clarithromycin manufacturing route development or optimization should procure Erythromycin A N-oxide (EANO) as a key synthetic intermediate. The patented synthetic sequence uses EANO as the starting material, wherein the N-oxide group protects the D-desosamine nitrogen during regioselective 6-O-methylation, thereby enabling high-yield conversion to clarithromycin [1]. This application scenario is distinct from alternative clarithromycin syntheses that proceed via erythromycin A oxime intermediates. Researchers evaluating different clarithromycin routes require EANO specifically to replicate and optimize the N-oxide protection strategy, or to generate the intermediate 6-O-methylerythromycin A N-oxide for analytical reference purposes. Procurement quantities in the gram to multi-gram range are typical for process feasibility studies and route scouting .

CYP3A Activity Probe and Bioanalytical Internal Standard

Academic and pharmaceutical research groups studying macrolide antibiotic metabolism, particularly oxidative biotransformation and reductive prodrug activation, should consider Erythromycin A N-oxide (EANO) as an investigational probe molecule. EANO is formed in vivo as a facile metabolite of erythromycin A and uniquely retains the capacity to revert to the parent antibiotic under reducing conditions, a reversible redox equilibrium not shared by erythromycin A itself or by its irreversible degradation products (anhydroerythromycin A, erythromycin A enol ether, pseudoerythromycin A enol ether) [1]. This property makes EANO a valuable tool for examining the role of tissue-specific redox environments in modulating local antibiotic concentrations, for developing hypoxia-activated prodrug concepts based on the macrolide scaffold, and for studying the structural determinants of macrolide reduction by cellular reductases . Milligram-scale procurement quantities are generally sufficient for in vitro metabolism studies, cell-based assays, and preliminary analytical method development .

MSⁿ Spectral Library Matching for Unknown Impurity Identification

Drug metabolism and pharmacokinetics research teams conducting structure-activity relationship (SAR) investigations into the molecular basis of macrolide-induced CYP3A4 inhibition should procure Erythromycin A N-oxide (EANO) as a structurally defined comparator compound. The N-oxide modification on the D-desosamine sugar alters the electronic environment of the tertiary amine that is implicated in CYP3A4 binding, distinguishing EANO from erythromycin A (potent CYP3A4 inhibitor), clarithromycin (potent CYP3A4 inhibitor), and azithromycin (weak CYP3A4 inhibitor) [1]. By comparing CYP3A4 inhibition potency across this structurally related series, researchers can deconvolute the contribution of the D-desosamine nitrogen to enzyme recognition and inhibition. This application is particularly relevant for medicinal chemistry programs seeking to design next-generation macrolides with reduced drug-drug interaction liability. Milligrams to low hundreds of milligrams are typically sufficient for in vitro CYP inhibition assays in human liver microsomes or recombinant CYP3A4 systems .

Application

Selection Property

Validation Focus

Stability-indicating HPLC method

Baseline separation from parent and process degradants

Oxidative impurity profiling and monograph compliance

Clarithromycin synthesis

Regioselective 6-O-methylation capping intermediate

Reaction yield and impurity profile in scale-up

CYP3A activity probe / internal standard

High-purity reference with negligible CYP3A4 interference

LC-MS/MS calibration and matrix-effect control

MSⁿ impurity identification

Reproducible fragmentation library fingerprint

Unknown peak assignment and structural elucidation

• [1] Deubel, A., et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 2006. View Source